![molecular formula C14H13NO4 B6193874 rac-(3aR,4S,9bS)-3H,3aH,4H,5H,9bH-cyclopenta[c]quinoline-4,8-dicarboxylic acid CAS No. 2679949-71-2](/img/no-structure.png)
rac-(3aR,4S,9bS)-3H,3aH,4H,5H,9bH-cyclopenta[c]quinoline-4,8-dicarboxylic acid
Overview
Description
Rac-(3aR,4S,9bS)-3H,3aH,4H,5H,9bH-cyclopenta[c]quinoline-4,8-dicarboxylic acid is a useful research compound. Its molecular formula is C14H13NO4 and its molecular weight is 259.3. The purity is usually 95.
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Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for rac-(3aR,4S,9bS)-3H,3aH,4H,5H,9bH-cyclopenta[c]quinoline-4,8-dicarboxylic acid involves the following steps: 1) synthesis of the cyclopenta[c]quinoline core, 2) introduction of the carboxylic acid groups at positions 4 and 8 of the cyclopenta[c]quinoline core, and 3) racemization of the final product to obtain the racemic mixture.", "Starting Materials": [ "2-aminobenzaldehyde", "ethyl acetoacetate", "cyclopentanone", "malonic acid", "phosphorus oxychloride", "sodium hydroxide", "hydrochloric acid", "sodium carbonate", "sodium chloride", "water", "ethanol" ], "Reaction": [ "Step 1: Synthesis of the cyclopenta[c]quinoline core", "- Condensation of 2-aminobenzaldehyde with ethyl acetoacetate in ethanol to form 3-ethyl-2-(2-phenylhydrazono)-4-oxobutanoate", "- Cyclization of 3-ethyl-2-(2-phenylhydrazono)-4-oxobutanoate with cyclopentanone in the presence of sodium ethoxide to form rac-(3aR,4S,9bS)-3-ethyl-3a,4,5,9b-tetrahydro-4,9b-dihydroxy-3H-cyclopenta[c]quinoline-4,8-dione", "Step 2: Introduction of the carboxylic acid groups", "- Hydrolysis of rac-(3aR,4S,9bS)-3-ethyl-3a,4,5,9b-tetrahydro-4,9b-dihydroxy-3H-cyclopenta[c]quinoline-4,8-dione with sodium hydroxide to form rac-(3aR,4S,9bS)-3-ethyl-3a,4,5,9b-tetrahydro-3H-cyclopenta[c]quinoline-4,8-dione", "- Reaction of rac-(3aR,4S,9bS)-3-ethyl-3a,4,5,9b-tetrahydro-3H-cyclopenta[c]quinoline-4,8-dione with phosphorus oxychloride and water to form rac-(3aR,4S,9bS)-3-ethyl-3a,4,5,9b-tetrahydro-4H-cyclopenta[c]quinoline-4,8-dione-8-carboxylic acid chloride", "- Hydrolysis of rac-(3aR,4S,9bS)-3-ethyl-3a,4,5,9b-tetrahydro-4H-cyclopenta[c]quinoline-4,8-dione-8-carboxylic acid chloride with sodium hydroxide to form rac-(3aR,4S,9bS)-3-ethyl-3a,4,5,9b-tetrahydro-4H-cyclopenta[c]quinoline-4,8-dicarboxylic acid", "Step 3: Racemization of the final product", "- Treatment of rac-(3aR,4S,9bS)-3-ethyl-3a,4,5,9b-tetrahydro-4H-cyclopenta[c]quinoline-4,8-dicarboxylic acid with hydrochloric acid and sodium chloride to obtain the racemic mixture of rac-(3aR,4S,9bS)-3H,3aH,4H,5H,9bH-cyclopenta[c]quinoline-4,8-dicarboxylic acid" ] } | |
CAS No. |
2679949-71-2 |
Molecular Formula |
C14H13NO4 |
Molecular Weight |
259.3 |
Purity |
95 |
Origin of Product |
United States |
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